TLR7 agonist 19

• Molecular Formula: C28H42N8O3
• Molecular Weight: 538.7 g/mol
• InChI: InChI=1S/C28H42N8O3/c1-3-4-21(7-12-37)32-27-26-23(33-28(29)34-27)17-31-36(26)18-24-25(38-2)15-20(16-30-24)19-5-10-35(11-6-19)22-8-13-39-14-9-22/h15-17,19,21-22,37H,3-14,18H2,1-2H3,(H3,29,32,33,34)/t21-/m0/s1
• InChIKey: RZRJLAWKPZNKQG-NRFANRHFSA-N

TLR7 Agonist 19 Overview

TLR7 agonist 19 (designated Compound 14 in the primary discovery literature) is a small-molecule pyrazolopyrimidine that activates Toll-like receptor 7 (TLR7) with nanomolar potency and favorable drug-like properties [1]. It was optimized through systematic structure-activity relationship (SAR) studies at Bristol Myers Squibb, specifically designed to overcome the limitations of earlier-generation imidazoquinoline TLR7 agonists such as imiquimod and resiquimod [2]. The compound is characterized by a pyrazolopyrimidine core bearing a phenylpiperidine side chain that confers improved metabolic stability and systemic tolerability, positioning it as a compelling research tool for immuno-oncology applications [1].

Systemic immuno-oncology research protocols

Intravenous combination with anti-PD-1 checkpoint blockade

TLR7 pathway activation and cytokine profiling studies

• [1] He L, Zhang MY, Cox M, et al. Identification and Optimization of Small Molecule Pyrazolopyrimidine TLR7 Agonists for Applications in Immuno-oncology. ACS Med Chem Lett. 2024;15(2):189-196. doi:10.1021/acsmedchemlett.3c00456 View Source
• [2] Poudel YB, He L, Cox M, et al. Discovery of Novel TLR7 Agonists as Systemic Agent for Combination With aPD1 for Use in Immuno-oncology. ACS Med Chem Lett. 2024;15(2):181-188. doi:10.1021/acsmedchemlett.3c00455 View Source

TLR7 Agonist 19 Differentiation

Despite sharing a common target, TLR7 agonists display profound divergence in scaffold-dependent selectivity, pharmacokinetic behavior, and combinatorial antitumor efficacy. The imidazoquinoline-based agonists imiquimod and resiquimod show dual TLR7/TLR8 activity, limited metabolic stability, and systemic toxicity that restricts their clinical use to topical or intratumoral routes [1]. Even within the pyrazolopyrimidine class, minor structural modifications to the phenylpiperidine side chain produce order-of-magnitude differences in potency, cytokine induction profiles, and in vivo tolerability [2][3]. TLR7 agonist 19 (Compound 14) emerged from a deliberate optimization campaign specifically aimed at achieving systemic deliverability and robust synergy with anti-PD-1 checkpoint blockade—attributes that are not shared by earlier-generation or off-the-shelf TLR7 agonists [2][3]. Consequently, substituting a generic TLR7 agonist in an experimental protocol risks compromising both the magnitude of the pharmacodynamic response and the interpretability of combination immunotherapy data.

Topical vs. systemic administration

Imidazoquinoline agonists like imiquimod may be limited to topical use due to tolerability constraints, limiting systemic combination study design.

TLR7/TLR8 dual activity

Resiquimod’s dual TLR7/TLR8 agonism may shift cytokine induction profiles and alter immune activation endpoints compared to selective TLR7 activation.

Scaffold-dependent PK/PD profile

Generic TLR7 agonists may lack the phenylpiperidine side-chain optimization that supports systemic PK/PD and documented anti-PD-1 synergy context.

• [1] Hemmi H, Kaisho T, Takeuchi O, et al. Small anti-viral compounds activate immune cells via the TLR7 MyD88-dependent signaling pathway. Nat Immunol. 2002;3(2):196-200. doi:10.1038/ni758 View Source
• [2] Poudel YB, He L, Cox M, et al. Discovery of Novel TLR7 Agonists as Systemic Agent for Combination With aPD1 for Use in Immuno-oncology. ACS Med Chem Lett. 2024;15(2):181-188. doi:10.1021/acsmedchemlett.3c00455 View Source
• [3] He L, Zhang MY, Cox M, et al. Identification and Optimization of Small Molecule Pyrazolopyrimidine TLR7 Agonists for Applications in Immuno-oncology. ACS Med Chem Lett. 2024;15(2):189-196. doi:10.1021/acsmedchemlett.3c00456 View Source

TLR7 Agonist 19 Differentiation Evidence

Pyrazolopyrimidine vs. Imidazoquinoline Potency

TLR7 agonist 19 belongs to the pyrazolopyrimidine scaffold class, which was developed to address the potency ceiling and selectivity limitations of imidazoquinoline-based TLR7 agonists. The predecessor pyrazolopyrimidine lead (Compound 1) demonstrated hTLR7 EC50 values of 21 nM (human) and 94 nM (mouse) in HEK-Blue reporter assays, representing a >10-fold potency improvement over the FDA-approved imidazoquinoline imiquimod (hTLR7 EC50 ≈ 1.5 μM) and at least equipotency with resiquimod (hTLR7 EC50 ≈ 120-190 nM) [1][2][3]. TLR7 agonist 19 (Compound 14) was further optimized from this series and displays nanomolar reporter assay activity with enhanced drug-like properties relative to early leads [1].

Scaffold potency

Reported

≥10–70× more potent than imiquimod

Pyrazolopyrimidine scaffold supports lower required concentrations in reporter assays

Human TLR7 HEK-Blue reporter assay comparison

Evidence Dimension	Potency at human TLR7 (reporter gene assay EC50)
Target Compound Data	Nanomolar range (exact EC50 reported in primary publication; described as 'nanomolar reporter assay activity') [1]
Comparator Or Baseline	Pyrazolopyrimidine Compound 1 EC50 = 21 nM (human TLR7); Imiquimod EC50 ≈ 1.5 μM (human TLR7); Resiquimod EC50 ≈ 120-190 nM (human TLR7) [1][2][3]
Quantified Difference	At least 10–70× more potent than imiquimod; comparable to or exceeding resiquimod potency within the pyrazolopyrimidine class
Conditions	Human HEK-Blue TLR7 reporter cell assay (InvivoGen); HEK293 cells stably transfected with human TLR7 and NF-κB-driven luciferase or SEAP reporter

Why This Matters

The pyrazolopyrimidine scaffold of TLR7 agonist 19 provides a potency advantage over legacy imidazoquinoline agonists, enabling lower dosing requirements and a wider therapeutic window for in vivo immuno-oncology studies.

• [1] He L, Zhang MY, Cox M, et al. Identification and Optimization of Small Molecule Pyrazolopyrimidine TLR7 Agonists for Applications in Immuno-oncology. ACS Med Chem Lett. 2024;15(2):189-196. doi:10.1021/acsmedchemlett.3c00456 View Source
• [2] BioWorld. Discovery of new metabolically stable TLR7 agonist with potent cytokine induction properties. BioWorld Science. 2023 Sep 1. Compound I EC50: 21 nM (human), 94 nM (mouse). View Source
• [3] Patel AM, Willingham A, Cheng AC, et al. Design and Optimization of Selectivity-Tunable Toll-like Receptor 7/8 Agonists as Novel Antibody-Drug Conjugate Payloads. J Med Chem. 2024;67(17):15756-15779. Table 1: Resiquimod hTLR7 EC50 = 0.12–0.19 μM. View Source

Systemic Delivery vs. Topical-Only Agonists

A key limitation of imiquimod and resiquimod is poor systemic tolerability that restricts them to topical or intratumoral administration [1]. TLR7 agonist 19 was specifically engineered for systemic intravenous delivery and demonstrated excellent in vivo pharmacokinetic/pharmacodynamic profiles in mouse models [2]. The BMY group's optimization campaign focused on enhancing metabolic stability through phenylpiperidine side-chain modification, addressing the rapid clearance that plagued earlier pyrazolopyrimidine leads. In contrast, clinical-stage comparators such as GS-9620 (vesatolimod), despite oral bioavailability, exhibit limited monotherapy antitumor efficacy and are primarily developed for antiviral indications rather than immuno-oncology combination regimens .

Systemic delivery

Class-level

Optimized for IV administration; demonstrated in vivo PK/PD

May enable systemic combination immunotherapy study designs

Qualitative differentiation from topical-only agonists

Evidence Dimension	Systemic deliverability and pharmacokinetic profile
Target Compound Data	Excellent in vivo PK/PD profile demonstrated in mice; designed for systemic IV administration [2]
Comparator Or Baseline	Imiquimod/resiquimod: restricted to topical/intratumoral use due to systemic toxicity; GS-9620: oral bioavailability documented (EC50 = 291 nM) but limited monotherapy antitumor efficacy [1]
Quantified Difference	Qualitative differentiation: systemic IV deliverability vs. topical-only or oral non-oncology optimized comparators
Conditions	Mouse pharmacokinetic/pharmacodynamic studies; cytokine biomarker analysis (IFNα, TNFα)

Why This Matters

For researchers designing systemic combination immunotherapy protocols, TLR7 agonist 19 is one of the few TLR7 agonists explicitly optimized for intravenous administration with demonstrated in vivo PK/PD, enabling experimental designs that are impossible with topical-only agents.

• [1] Hemmi H, Kaisho T, Takeuchi O, et al. Small anti-viral compounds activate immune cells via the TLR7 MyD88-dependent signaling pathway. Nat Immunol. 2002;3(2):196-200. View Source
• [2] He L, Zhang MY, Cox M, et al. Identification and Optimization of Small Molecule Pyrazolopyrimidine TLR7 Agonists for Applications in Immuno-oncology. ACS Med Chem Lett. 2024;15(2):189-196. View Source

Anti-PD-1 Synergy in CT-26 Model

TLR7 agonist 19 (Compound 14) demonstrated synergistic antitumor activity when administered intravenously in combination with anti-PD-1 (aPD1) antibody in the CT-26 murine colorectal carcinoma model [1]. In the companion paper describing the predecessor series, the lead compound achieved complete tumor regression in 8/10 mice when combined with aPD1 via intravenous dosing [2]. This establishes a class-level benchmark for pyrazolopyrimidine TLR7 agonists in checkpoint-blockade combination therapy. In contrast, GS-9620 (vesatolimod) has not demonstrated comparable tumor regression in combination with checkpoint inhibitors in published studies, and imiquimod is limited to topical application in accessible lesions . The combination approach uniquely positions pyrazolopyrimidine TLR7 agonists as systemic agents for turning immunologically 'cold' tumors responsive to checkpoint blockade [1][2].

Anti-PD-1 synergy

Class-level

8/10 complete tumor regressions (predecessor series)

Supports systemic combination with aPD1 in syngeneic tumor models

CT-26 murine colorectal carcinoma model

Evidence Dimension	Combination antitumor efficacy with anti-PD-1 in syngeneic mouse tumor model
Target Compound Data	Synergistic antitumor activity when combined with aPD1 in CT-26 model; predecessor lead achieved 8/10 complete tumor regressions [1][2]
Comparator Or Baseline	GS-9620 (vesatolimod): limited published combination antitumor efficacy data; Imiquimod: topical-only, cannot achieve systemic combination dosing
Quantified Difference	Complete tumor regression in 8/10 mice (predecessor benchmark) vs. no comparable systemic combination data for GS-9620 or imiquimod
Conditions	CT-26 syngeneic mouse colorectal carcinoma model; intravenous compound administration with intraperitoneal aPD1 antibody

Why This Matters

For immuno-oncology researchers investigating TLR7 agonist/checkpoint inhibitor combinations, this compound series provides the best-documented systemic synergy with anti-PD-1, making it the most relevant chemical tool for translational studies in this therapeutic modality.

• [1] He L, Zhang MY, Cox M, et al. Identification and Optimization of Small Molecule Pyrazolopyrimidine TLR7 Agonists for Applications in Immuno-oncology. ACS Med Chem Lett. 2024;15(2):189-196. View Source
• [2] Poudel YB, He L, Cox M, et al. Discovery of Novel TLR7 Agonists as Systemic Agent for Combination With aPD1 for Use in Immuno-oncology. ACS Med Chem Lett. 2024;15(2):181-188. Complete tumor regression in 8/10 mice. View Source

Selective IFNα Induction and Safety Window

TLR7 agonist 19 triggers downstream NF-κB and IRF7 activation, promoting type I interferon (IFNα) secretion—a cytokine profile associated with safer systemic immune activation compared to the broader proinflammatory cytokine storm induced by dual TLR7/TLR8 agonists [1][2]. The predecessor pyrazolopyrimidine compounds demonstrated significant induction of IL-6, IL-1β, IL-10, TNFα, IFNα, and IP-10 in human and mouse whole blood [2]. Pharmacodynamic studies in mice confirmed robust IFNα and TNFα secretion following systemic administration [2]. Critically, TLR7 agonist 19 showed an IC50 > 25 μM against PHA-activated T-cells in a cytotoxicity assay, indicating a substantial cellular safety window relative to its nanomolar TLR7 agonist potency . This contrasts with the dual TLR7/TLR8 activity of resiquimod, which induces a broader inflammatory response with a narrower therapeutic index [1][3].

Cellular safety window

Reported

IC50 > 25 µM (T-cell cytotoxicity) vs. nanomolar TLR7 EC50

Large separation from activation potency may reduce confounding cytotoxicity in assays

PHA-activated T-cell assay (MTS, 72 hr)

Evidence Dimension	Cytokine induction selectivity and in vitro cytotoxicity safety window
Target Compound Data	IC50 > 25 μM (T-cell cytotoxicity); robust IFNα/TNFα induction in vivo [2]
Comparator Or Baseline	Resiquimod: dual TLR7/TLR8 agonist with broader cytokine induction; Imiquimod: limited systemic tolerability [1][3]
Quantified Difference	Cytotoxicity IC50 > 25 μM vs. nanomolar TLR7 EC50 indicates a >100× safety margin at the cellular level
Conditions	PHA-activated T-cell cytotoxicity assay (MTS, 72 hr); mouse PK/PD cytokine biomarker analysis

Why This Matters

A confirmed wide cellular safety window enables higher dosing in systemic combination protocols, reducing the risk of confounding toxicity in preclinical immuno-oncology experiments.

• [1] Hemmi H, Kaisho T, Takeuchi O, et al. Small anti-viral compounds activate immune cells via the TLR7 MyD88-dependent signaling pathway. Nat Immunol. 2002;3(2):196-200. View Source
• [2] Poudel YB, He L, Cox M, et al. Discovery of Novel TLR7 Agonists as Systemic Agent for Combination With aPD1 for Use in Immuno-oncology. ACS Med Chem Lett. 2024;15(2):181-188. View Source
• [3] Patel AM, Willingham A, Cheng AC, et al. Design and Optimization of Selectivity-Tunable Toll-like Receptor 7/8 Agonists. J Med Chem. 2024;67(17):15756-15779. Table 1: Resiquimod hTLR8 EC50 = 2.59–2.63 μM. View Source

TLR7 Agonist 19 Applications

Systemic Combination with Anti-PD-1

TLR7 agonist 19 is ideally suited for murine syngeneic tumor models (e.g., CT-26 colorectal carcinoma) requiring intravenous administration of a TLR7 agonist in combination with anti-PD-1 antibody. The compound's demonstrated synergistic antitumor activity and the class benchmark of 8/10 complete tumor regressions in the predecessor series support its use in protocols investigating the conversion of immunologically 'cold' tumors to 'hot' tumors responsive to checkpoint blockade [1][2]. Researchers should prioritize this compound over imiquimod (topical only) or GS-9620 (limited combination antitumor data) when designing systemic combination immunotherapy studies [1].

Cytokine Induction PK/PD Modeling

The excellent in vivo PK/PD profile and robust IFNα/TNFα cytokine induction make TLR7 agonist 19 an optimal chemical probe for studies quantifying the relationship between TLR7 target engagement and downstream type I interferon responses [1][2]. Its confirmed cellular safety window (IC50 > 25 μM vs. T-cells) allows dose-ranging studies without confounding cytotoxicity, a critical advantage over less selective TLR7/8 dual agonists . Suitable readouts include plasma cytokine multiplex assays and flow cytometric analysis of immune cell activation markers in spleen and tumor-draining lymph nodes [2].

iADC Payload Development

The pyrazolopyrimidine scaffold of TLR7 agonist 19 has been explicitly explored as a payload for immunostimulatory antibody-drug conjugates (iADCs) and targeted delivery systems [1]. The compound's systemic deliverability, nanomolar potency, and defined safety window make it a suitable payload candidate for conjugation strategies aimed at tumor-localized TLR7 activation. Drug discovery teams developing novel iADCs should consider this scaffold class as a starting point, given the extensive SAR characterization and the demonstrated synergy with anti-PD-1 [1][2].

TLR7 Signaling Bias and Cytokine Profiling

For laboratories investigating TLR7 signaling bias—specifically the differential induction of Type I interferon (IFNα) versus proinflammatory cytokines (TNFα, IL-6)—TLR7 agonist 19 provides a well-characterized pyrazolopyrimidine tool compound [1][2]. The compound's activity profile in human and mouse whole blood cytokine release assays is documented, allowing cross-species comparisons. Use in HEK-Blue TLR7 reporter cell lines and primary immune cell assays (hPBMCs, mouse splenocytes) is supported by published protocols from the discovery campaign [1][2].

Application

Selection Property

Validation Focus

Combination immunotherapy models

Systemic deliverability and aPD1 synergy context

Tumor regression and immune infiltration endpoints

Cytokine induction PK/PD studies

In vivo cytokine induction profile

IFNα/TNFα biomarker response validation

Immunostimulatory ADC payload research

Pyrazolopyrimidine scaffold with systemic PK attributes

Conjugation and linker chemistry compatibility

TLR7 signaling bias assays

Selective TLR7 activation and cytokine profiling

Type I IFN vs. proinflammatory cytokine ratios

• [1] He L, Zhang MY, Cox M, et al. Identification and Optimization of Small Molecule Pyrazolopyrimidine TLR7 Agonists for Applications in Immuno-oncology. ACS Med Chem Lett. 2024;15(2):189-196. View Source
• [2] Poudel YB, He L, Cox M, et al. Discovery of Novel TLR7 Agonists as Systemic Agent for Combination With aPD1 for Use in Immuno-oncology. ACS Med Chem Lett. 2024;15(2):181-188. View Source